Cas no 1804706-45-3 (4-(Difluoromethyl)-2-fluoro-3-iodopyridine-5-carbonyl chloride)

• Product Name: 4-(Difluoromethyl)-2-fluoro-3-iodopyridine-5-carbonyl chloride
• CAS No: 1804706-45-3
• MF: C₇H₂ClF₃INO
• MW: 335.449563503265
• CID: 4882330
• Update Time: 2025-10-28

4-(Difluoromethyl)-2-fluoro-3-iodopyridine-5-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-2-fluoro-3-iodopyridine-5-carbonyl chloride

• Inchi： 1S/C7H2ClF3INO/c8-5(14)2-1-13-7(11)4(12)3(2)6(9)10/h1,6H
• InChI Key： WVBUOHALQZYCBD-UHFFFAOYSA-N
• SMILES： IC1=C(N=CC(C(=O)Cl)=C1C(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 231
• XLogP3: 3.1
• Topological Polar Surface Area: 30

Additional information on 4-(Difluoromethyl)-2-fluoro-3-iodopyridine-5-carbonyl chloride

4-(Difluoromethyl)-2-fluoro-3-iodopyridine-5-carbonyl chloride (CAS No. 1804706-45-3): A Comprehensive Overview

4-(Difluoromethyl)-2-fluoro-3-iodopyridine-5-carbonyl chloride (CAS No. 1804706-45-3) is a versatile and highly functionalized compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, including the difluoromethyl, fluoro, and iodo substituents, as well as the carbonyl chloride functional group, offers a wide range of applications in the development of novel therapeutic agents.

The synthesis of 4-(difluoromethyl)-2-fluoro-3-iodopyridine-5-carbonyl chloride involves a series of well-defined chemical transformations. The difluoromethyl group is introduced through a selective fluorination reaction, while the fluoro and iodo substituents are added via electrophilic aromatic substitution. The final step involves the formation of the carbonyl chloride functional group through a chlorination reaction. These synthetic steps are crucial for ensuring the high purity and stability of the final product.

Recent studies have highlighted the potential of 4-(difluoromethyl)-2-fluoro-3-iodopyridine-5-carbonyl chloride in various biological applications. For instance, its ability to modulate specific protein-protein interactions has been explored in the context of cancer therapy. The compound's unique structure allows it to bind selectively to target proteins, thereby disrupting critical signaling pathways involved in tumor growth and metastasis.

In addition to its role in cancer research, 4-(difluoromethyl)-2-fluoro-3-iodopyridine-5-carbonyl chloride has shown promise in the development of antiviral agents. Its ability to interfere with viral replication mechanisms makes it a valuable candidate for the treatment of viral infections, including those caused by RNA viruses such as influenza and coronaviruses. Ongoing clinical trials are evaluating its efficacy and safety profile in these contexts.

The pharmacological properties of 4-(difluoromethyl)-2-fluoro-3-iodopyridine-5-carbonyl chloride have also been extensively studied. Its high lipophilicity and low molecular weight enable efficient cellular uptake and distribution, making it an ideal candidate for drug delivery systems. Furthermore, its metabolic stability and low toxicity profile contribute to its potential as a lead compound in drug discovery programs.

In terms of chemical reactivity, 4-(difluoromethyl)-2-fluoro-3-iodopyridine-5-carbonyl chloride is highly reactive due to the presence of the carbonyl chloride functional group. This reactivity allows it to readily undergo nucleophilic acyl substitution reactions, making it a valuable intermediate in the synthesis of more complex molecules. Its use as a building block in combinatorial chemistry has led to the discovery of numerous novel compounds with diverse biological activities.

The environmental impact of 4-(difluoromethyl)-2-fluoro-3-iodopyridine-5-carbonyl chloride has also been evaluated. Studies have shown that it is biodegradable under appropriate conditions and does not pose significant environmental risks when handled and disposed of properly. This characteristic is particularly important for ensuring its safe use in industrial and research settings.

In conclusion, 4-(difluoromethyl)-2-fluoro-3-iodopyridine-5-carbonyl chloride (CAS No. 1804706-45-3) is a highly functionalized compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable pharmacological properties make it an attractive candidate for the development of novel therapeutic agents. Ongoing research continues to uncover new potential uses for this compound, further solidifying its importance in the field.